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Compound of Interest

Compound Name: Bis(heptafluoroisopropyl)mercury

Cat. No.: B3357818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(heptafluoroisopropyl)mercury, an organomercury compound, holds interest within

specialized areas of organic synthesis and materials science due to the unique properties

conferred by its highly fluorinated alkyl groups. This guide provides a comprehensive overview

of its chemical identity, known properties, and the broader context of its synthesis and potential

reactivity, drawing on data from related fluoroalkyl-mercury compounds where specific

information is limited.

IUPAC Nomenclature and Chemical Identity
The formal IUPAC name for Bis(heptafluoroisopropyl)mercury is bis(1,1,1,2,3,3,3-

heptafluoro-2-propanyl)mercury. An alternative, commonly used name is bis(heptafluoro-2-

propyl)mercury. The use of the "bis" prefix is standard for complex ligands in IUPAC

nomenclature.

This compound is classified as an organomercury compound, characterized by the presence of

at least one covalent bond between a carbon and a mercury atom.[1] The high degree of

fluorination in the isopropyl groups significantly influences the compound's chemical and

physical properties.

Physicochemical Properties
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Quantitative data for Bis(heptafluoroisopropyl)mercury is sparse in publicly accessible

literature. The available information is summarized in the table below. For comparative

purposes, data for the related compound, Bis(pentafluorophenyl)mercury, is also included.

Property
Bis(heptafluoroisopropyl)
mercury

Bis(pentafluorophenyl)mer
cury

CAS Number 756-88-7[2] 973-17-1[3]

Molecular Formula C₆F₁₄Hg[2] C₁₂F₁₀Hg[3]

Molecular Weight 583.63 g/mol [2] 534.70 g/mol [3]

Melting Point 20-21 °C[2] Not available

Appearance Powder or liquid[4] Not available

Synthesis and Reactivity
General Synthetic Approach
While a detailed, step-by-step experimental protocol for the synthesis of

Bis(heptafluoroisopropyl)mercury is not readily available in the reviewed literature, the

general synthesis of bis(perfluoroalkyl)mercury compounds often involves the direct reaction of

a perfluoroalkyl iodide with elemental mercury.[1][5] This reaction is typically initiated by heat or

UV irradiation.

The proposed synthetic pathway for Bis(heptafluoroisopropyl)mercury is illustrated below.

Reaction Conditions

Heptafluoroisopropyl Iodide
(CF₃)₂CFI

Bis(heptafluoroisopropyl)mercury
[ (CF₃)₂CF ]₂Hg

Mercury
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Caption: Proposed synthesis of Bis(heptafluoroisopropyl)mercury.

Reactivity and Potential Applications
Organomercury compounds are known to be versatile intermediates in organic synthesis.[5]

The carbon-mercury bond can be cleaved under specific conditions to allow for the formation of

new carbon-carbon or carbon-heteroatom bonds. The presence of the electron-withdrawing

heptafluoroisopropyl groups is expected to influence the reactivity of the C-Hg bond.

Bis(heptafluoroisopropyl)mercury is noted to be an important raw material and intermediate

in organic synthesis and for pharmaceuticals.[4] It is also used as a chemical reagent in

medicinal chemistry, biomedicine, and biological experiments for research and development

purposes.[4]

Biological Activity and Toxicology
Specific toxicological data such as LD50, and measures of biological activity like MIC (Minimum

Inhibitory Concentration) or IC50 (half-maximal inhibitory concentration) for

Bis(heptafluoroisopropyl)mercury, are not available in the surveyed literature. However,

general toxicological profiles of organomercury and perfluorinated compounds provide an

indication of its potential hazards.

Organomercury compounds are generally considered highly toxic.[6][7] They are fat-soluble

and can cross the blood-brain barrier, leading to neurological damage.[8] Perfluorinated

compounds (PFCs) are persistent in the environment and can have immunotoxic effects.[9][10]

Some studies have suggested that PFCs may also be associated with reproductive and

developmental toxicity, neurotoxicity, and carcinogenesis.[10][11]

Given these general characteristics, Bis(heptafluoroisopropyl)mercury should be handled

with extreme caution in a laboratory setting, with appropriate personal protective equipment

and engineering controls to prevent exposure.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or specific reactions of

Bis(heptafluoroisopropyl)mercury are not available in the current body of scientific literature

that was surveyed. Researchers interested in working with this compound would need to adapt
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general procedures for the synthesis of related bis(perfluoroalkyl)mercury compounds. A

general workflow for such a synthesis is proposed below.

Start Combine Heptafluoroisopropyl
Iodide and Mercury

Initiate reaction
(Heat or UV)

Monitor reaction
progress (e.g., GC-MS)

Reaction Workup
(Filtration, Extraction)

Purification
(e.g., Distillation or
Chromatography)

Characterize Product
(NMR, IR, MS) End
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Caption: A general experimental workflow for the synthesis and characterization of

Bis(heptafluoroisopropyl)mercury.

Signaling Pathways
There is no information available in the surveyed literature regarding the interaction of

Bis(heptafluoroisopropyl)mercury with any biological signaling pathways. Due to the general

neurotoxicity of organomercury compounds, it could be hypothesized that it may interfere with

neurological signaling, but this has not been experimentally verified for this specific compound.

Conclusion
Bis(heptafluoroisopropyl)mercury is a specialized organometallic compound with potential

applications in synthesis and materials science. While its fundamental chemical identity is

established, there is a notable lack of in-depth experimental data, particularly concerning its

synthesis, reactivity, and biological properties. Further research is required to fully characterize

this compound and explore its potential applications in drug development and other scientific

fields. Professionals handling this compound should exercise extreme caution due to the

known toxicity of related organomercury and perfluorinated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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